molecular formula C13H12O5 B8660974 2-(2,5-Dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid

2-(2,5-Dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid

Cat. No.: B8660974
M. Wt: 248.23 g/mol
InChI Key: LZQYAYALNIMEFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,5-Dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid is a useful research compound. Its molecular formula is C13H12O5 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12O5

Molecular Weight

248.23 g/mol

IUPAC Name

2-(4-methoxy-5-oxo-3-phenyl-2H-furan-2-yl)acetic acid

InChI

InChI=1S/C13H12O5/c1-17-12-11(8-5-3-2-4-6-8)9(7-10(14)15)18-13(12)16/h2-6,9H,7H2,1H3,(H,14,15)

InChI Key

LZQYAYALNIMEFX-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(OC1=O)CC(=O)O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2N Jones reagent (8 ml) was diluted with acetone (12.5 ml). To this solution was added a solution of 5-(2-hydroxyethyl)-3-methoxy-4-phenyl-2(5H)-furanone (1.25 g) in acetone (12.5 ml) at 0° C. over a period of 50 minutes. The mixture was stirred at ambient temperature for 15 minutes and isopropylalcohol (5 ml) was added thereto. The mixture was poured into a mixture of ethyl acetate and water. The organic layer was separated, washed with water and brine, and dried. Evaporation of the solvent gave 2-(2,5-dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid (865 mg) which was recrystallized from diethyl ether.
Name
Jones reagent
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
12.5 mL
Type
solvent
Reaction Step One
Name
5-(2-hydroxyethyl)-3-methoxy-4-phenyl-2(5H)-furanone
Quantity
1.25 g
Type
reactant
Reaction Step Two
Quantity
12.5 mL
Type
solvent
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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